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Compound of Interest

(S)-2-Amino-6-methylheptanoic
Compound Name:
acid hydrochloride

Cat. No.: B12949241

Get Quote

Introduction & Molecule Profile[1][2]

Fmoc-(S)-2-Amino-6-methylheptanoic acid is a lipophilic, non-proteinogenic

-amino acid. It is structurally analogous to leucine but possesses an extended aliphatic side
chain (4-methylpentyl).

* Applications:

o Peptide Stapling: Used to introduce hydrophobic interactions in stapled peptides without
altering the helix geometry significantly.

o Half-life Extension: Increases albumin binding and resistance to proteolytic cleavage in

GLP-1 analogs.

o SAR Studies: Probes the depth of hydrophobic pockets in GPCRs.

Structural Analysis
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Feature Specification
(2S)-2-(9H-fluoren-9-

IUPAC Name ylmethoxycarbonylamino)-6-methylheptanoic
acid
4-Methylpentyl group (

Side Chain

)

Molecular Formula

Precursor Electrophile

1-Bromo-4-methylpentane (Isohexyl bromide)

Chirality Target

(S)-Enantiomer (L-configuration)

Strategic Overview: Route Selection

Two primary routes are validated for this synthesis. The Ni(ll) Complex Method is

recommended for scales >5g due to cost-efficiency and avoidance of n-BulLi.

Method A: Ni(ll) Complex

Method B: Schéllkopf Bis-

Feature )
(Recommended) Lactim
] Thermodynamic control; Phase  Kinetic control; Enolate
Mechanism ) )
Transfer Catalysis alkylation
] n-BuLi, THF, Schollkopf
Reagents Ni(I1)-BPB, KOH, MeCN/DMF -
Auxiliary
Temperature Ambient to 50°C -78°C (Strict Cryogenic)
Stereocontrol >98% de (via crystallization) >95% de
Scalability High (kg scale proven) Low to Medium

Atom Economy

Chiral auxiliary recyclable
(>90%)

Auxiliary hydrolyzed (often
destroyed)
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Protocol A: Synthesis via Ni(ll) Complex (The
"Belokon" Route)

This protocol utilizes a chiral Nickel(ll) complex of a glycine Schiff base derived from (S)-BPB
[(S)-2-[N-(N'-benzylprolyl)amino]benzophenone]. This complex renders the glycine

-proton acidic enough to be deprotonated by mild bases (NaOH/KOH).

Workflow Diagram

Starting Materials:

Glycine-Ni-S-BPB Complex
+ 1-Bromo-4-methylpentane

\
Electrophilic Attack’,

\

\

\

Alkylation !
(NaOH, DMF, 40°C) |
Induction of (S)-Center |
1

)

1
Complex Disassembly I/ Recycled Ligand

Acid Hydrolysis /)
(2M HCI, MeOH, Reflux)

Releases Free AA + Ligand

Ligand Recovery
(Extraction with DCM)

Fmoc Protection
(Fmoc-OSu, Na2C03)

Purification

Final Product:
Fmoc-(S)-2-Amino-6-methylheptanoic Acid
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Caption: Figure 1. Thermodynamic alkylation cycle using the recyclable Ni(ll)-BPB auxiliary.

Step 1: Asymmetric Alkylation

Objective: Install the 4-methylpentyl side chain with (S)-stereochemistry.

Setup: In a 3-neck round-bottom flask, dissolve Ni-(S)-BPB-Glycine complex (1.0 eq) in DMF
(5 mL per gram of complex).

o Reagent Addition: Add 1-bromo-4-methylpentane (1.2 eq).
o Base Addition: Add finely powdered NaOH (1.5 eq).

o Expert Insight: The reaction is heterogeneous. Vigorous stirring is critical. The color will
shift from red to a deeper red/brown as the alkylation proceeds.

e Reaction: Stir at 40-50°C for 2—4 hours. Monitor by TLC (SiO2, CHCI3:Acetone 5:1). The
starting complex (

) should disappear, replaced by the alkylated product (

).
e Quench: Pour mixture into ice water (10x volume). The alkylated complex will precipitate.
« |solation: Filter the solid red precipitate. Wash with water. Dry in vacuo.

o QC Check:

-NMR should show the disappearance of the glycine

-protons (singlet at ~3.6 ppm) and appearance of the side chain signals.

Step 2: Hydrolysis and Ligand Recovery

Objective: Release the free amino acid and recover the chiral ligand.
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» Hydrolysis: Suspend the alkylated complex in MeOH (3 mL/g) and add 2M HCI (1.5 eq
relative to complex).

o Reflux: Heat to reflux until the red color disappears (complex disassembly), turning the
solution green (NiCl2).

o Ligand Extraction: Evaporate MeOH. Add water. Extract the liberated chiral ligand (BPB) with
DCM or CHCI3 (3x).

o Note: The organic layer contains the expensive chiral auxiliary, which can be recycled.
o Agqueous Layer: Contains the target amino acid hydrochloride salt and
[1112]

Step 3: Isolation of Free Amino Acid

e lon Exchange: Pass the aqueous layer through a cation exchange column (Dowex 50W,

form).

o Wash with water to remove

salts (green eluate).

o Elute the amino acid with 2M

o Concentration: Evaporate the ammoniacal fractions to yield crude (S)-2-amino-6-
methylheptanoic acid as a white solid.

Protocol B: Fmoc Protection
This step is universal regardless of the synthesis route used.

Reagents: Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide),

, Water/Dioxane.
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 Dissolution: Dissolve the crude amino acid (1.0 eq) in 10%

solution (aqueous).

o Expert Insight: If the amino acid is highly lipophilic (as this one is), add 1,4-Dioxane (1:1
ratio with water) to ensure solubility.

¢ Addition: Cool to 0°C. Add Fmoc-OSu (1.1 eq) dissolved in a minimal amount of Dioxane
dropwise.

e Reaction: Allow to warm to room temperature and stir for 2—3 hours.
o Monitoring: HPLC or TLC (EtOAc/Hexane + 1% AcOH).

o Workup:
o Dilute with water.

o Wash 1: Extract with Diethyl Ether (2x) to remove unreacted Fmoc-OSu and byproducts
(fulvene). Discard organic layer.

o Acidification: Acidify the aqueous phase carefully with 1M HCI to pH 2—3. The product will
precipitate as a white solid or oil.

o Extraction 2: Extract the product into Ethyl Acetate (3x).
 Purification: Wash combined EtOAc layers with Brine, dry over

, and concentrate.

o Crystallization:[1][2] Recrystallize from EtOAc/Hexane or Toluene.

Quality Control & Validation
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Test Acceptance Criteria Method Note

C18 Column, MeCN/H20 +

HPLC Purity > 98.0% )
0.1% TFA gradient.

Chiralpak AD-H or OD-H.

Chiral Purity (ee) >99.0% )
Mobile phase: Hexane/IPA.

Confirm 4-methylpentyl

signals:

-NMR Consistent Structure .
0.85 (d, 6H, isopropyl), 1.1-1.4
(m, side chain).

Mass Spec ESI-MS.

Decision Matrix: Troubleshooting

Issue Detected

Low Alkylation Yield ‘ Low ee% (<95%) Fmoc Step Precipitate
Increase T to 60°C Lower Hydrolysis Temp Add more Dioxane/THF
Check Bromide Quality Use Dilute Acid Ensure pH > 9 initially

Click to download full resolution via product page
Caption: Figure 2. Troubleshooting common synthetic bottlenecks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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